Cas no 946363-77-5 (ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate)

• Product Name: ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• CAS No: 946363-77-5
• MF: C₂₀H₁₅BrFN₃O₄
• MW: 460.253207445145
• CID: 6418848
• PubChem ID: 20971578
• Update Time: 2025-05-23

ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate
• F2332-0389
• 946363-77-5
• ethyl 4-[(4-bromobenzoyl)amino]-1-(4-fluorophenyl)-6-oxopyridazine-3-carboxylate
• AKOS002155024

• Inchi： 1S/C20H15BrFN3O4/c1-2-29-20(28)18-16(23-19(27)12-3-5-13(21)6-4-12)11-17(26)25(24-18)15-9-7-14(22)8-10-15/h3-11H,2H2,1H3,(H,23,27)
• InChI Key： VTBXFALXYKQYQZ-UHFFFAOYSA-N
• SMILES： C1(C(OCC)=O)=NN(C2=CC=C(F)C=C2)C(=O)C=C1NC(=O)C1=CC=C(Br)C=C1

Computed Properties

• Exact Mass: 459.02300g/mol
• Monoisotopic Mass: 459.02300g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 711
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 88.1Ų

Additional information on ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate

Introduction to Ethyl 4-(4-Bromobenzamido)-1-(4-Fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 946363-77-5)

Ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 946363-77-5) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound belongs to the class of pyridazines, which are six-membered heterocyclic compounds containing two nitrogen atoms. The presence of bromine and fluorine substituents, along with the carboxylate and amide functional groups, imparts unique chemical and biological properties to this molecule.

The structural complexity of ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate makes it an interesting candidate for various pharmacological studies. Recent research has focused on its potential as a lead compound for the development of new drugs targeting specific diseases. The bromine and fluorine substituents are particularly noteworthy, as they can significantly influence the compound's pharmacokinetic and pharmacodynamic properties.

In the context of medicinal chemistry, the design and synthesis of compounds like ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate are driven by the need to optimize drug efficacy and minimize side effects. The bromine atom in the benzamide moiety can enhance lipophilicity, which is crucial for improving drug absorption and distribution. Meanwhile, the fluorine atom in the phenyl ring can modulate receptor binding affinity and metabolic stability.

The pyridazine core of ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate is known for its ability to form hydrogen bonds and π-stacking interactions with biological targets. These interactions are essential for achieving high binding affinity and selectivity, which are critical parameters for drug design. The carboxylate group in this compound can also participate in hydrogen bonding with target proteins, further enhancing its binding properties.

Recent studies have explored the potential of ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate as an inhibitor of specific enzymes involved in various disease pathways. For instance, it has shown promise as a selective inhibitor of kinases, which are key enzymes in signal transduction pathways associated with cancer and inflammatory diseases. The ability to selectively target these enzymes without affecting other cellular processes is a significant advantage in drug development.

The synthesis of ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate typically involves multi-step reactions that require precise control over reaction conditions to achieve high yields and purity. Common synthetic routes include the condensation of appropriate amine and carboxylic acid derivatives followed by cyclization to form the pyridazine ring. Advanced synthetic techniques such as microwave-assisted synthesis and catalytic methods have been employed to improve the efficiency and scalability of these processes.

In preclinical studies, ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has demonstrated favorable pharmacokinetic profiles, including good oral bioavailability and low toxicity. These properties make it a promising candidate for further clinical evaluation. However, extensive toxicity studies are still required to ensure its safety before it can be advanced to human trials.

The therapeutic potential of ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate extends beyond enzyme inhibition. It has also been investigated for its anti-inflammatory and anti-cancer activities. In vitro studies have shown that this compound can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for treating inflammatory diseases like rheumatoid arthritis.

In cancer research, ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate has exhibited cytotoxic effects against various cancer cell lines. It has been shown to induce apoptosis through mechanisms involving mitochondrial dysfunction and DNA damage. These findings suggest that this compound could be developed into a novel anticancer agent with a unique mechanism of action.

The future development of ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate will likely involve further optimization of its structure to enhance its potency and selectivity. Structure-based drug design approaches using computational methods such as molecular docking and molecular dynamics simulations can provide valuable insights into how this compound interacts with its biological targets.

In conclusion, ethyl 4-(4-bromobenzamido)-1-(4-fluorophenyl)-6-oxo-1,6-dihydropyridazine-3-carboxylate (CAS No. 946363-77-5) is a promising compound with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in the field of medicinal chemistry. As ongoing studies continue to unravel its mechanisms of action and optimize its properties, this compound holds significant promise for addressing unmet medical needs in various disease areas.